Cas no 1250194-96-7 (3-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• CAS No: 1250194-96-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6474607
• PubChem ID: 62125882
• Update Time: 2024-01-13

3-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• EN300-1826437
• 1250194-96-7
• AKOS011405987

• Inchi： 1S/C9H14N2O2/c1-3-11-6-8(5-10-11)4-7(2)9(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： HFBFKIJBNLQXGP-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=NN(CC)C=1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles